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Compound of Interest

Compound Name: trans-Decahydroquinoline

CAS No.: 22160-37-8

Cat. No.: B8797275 Get Quote

trans-Decahydroquinoline is a saturated heterocyclic compound featuring a bicyclic structure

composed of a fused piperidine and cyclohexane ring. As a versatile chemical building block, it

is valued in various industrial and research applications, particularly in the synthesis of

pharmaceuticals, agrochemicals, and specialty polymers.[1][2] Its rigid, well-defined three-

dimensional structure makes it an important scaffold in medicinal chemistry, where

stereochemistry plays a critical role in molecular interaction and biological activity. This guide

provides an in-depth exploration of the physical, chemical, and spectroscopic properties of the

trans-isomer, offering insights for researchers, scientists, and drug development professionals.

The core structure consists of two fused six-membered rings, with the nitrogen atom at position

1. The "trans" designation refers to the stereochemical relationship of the hydrogen atoms at

the bridgehead positions (4a and 8a), which are on opposite sides of the plane of the ring

system. This configuration locks the molecule into a specific and relatively rigid conformation.

Stereochemistry and Conformational Analysis
The defining characteristic of trans-decahydroquinoline is its fused ring system, which is

analogous to trans-decalin. The two six-membered rings are both in stable chair conformations.

Unlike its cis-isomer, the trans-conformation is conformationally rigid and cannot undergo a ring

flip. This rigidity is a key feature exploited in stereoselective synthesis and in the design of

pharmacologically active molecules. The nitrogen atom's lone pair of electrons occupies an

axial position, which influences its reactivity and intermolecular interactions.
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Caption: Conformational representation of trans-decahydroquinoline.

Physical Properties
The physical properties of trans-decahydroquinoline are well-documented, reflecting its solid,

crystalline nature at room temperature. These properties are critical for its handling,

purification, and application in various synthetic protocols.

Property Value Source(s)

CAS Number 767-92-0 [1]

Molecular Formula C₉H₁₇N [1]

Molecular Weight 139.24 g/mol [1]

Appearance
White to light yellow powder or

crystal
[1][3]

Melting Point 47 - 51 °C [1][3]

Boiling Point 203 °C (at 735 mmHg) [1][4]

Purity ≥ 98% (by GC) [1][3]

Solubility
High solubility in organic

solvents
[2]

LogP 2.25740 [4]

Methodologies for Physical Property Determination
Ensuring the identity and purity of trans-decahydroquinoline is paramount. Standard

analytical techniques are employed to validate its physical properties.

Experimental Protocol: Melting Point Determination
Causality: The melting point is a sensitive indicator of purity. A sharp melting range close to the

literature value suggests a high-purity compound, while a broad and depressed range indicates

the presence of impurities.
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Step-by-Step Methodology:

Sample Preparation: A small amount of the crystalline trans-decahydroquinoline is placed

in a capillary tube, sealed at one end, and packed to a height of 2-3 mm.

Instrumentation: The capillary tube is placed in a calibrated melting point apparatus.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it

approaches the expected melting point.

Observation: The temperature at which the first liquid appears (onset) and the temperature at

which the entire sample becomes liquid (completion) are recorded as the melting range.

Experimental Protocol: Purity Assessment by Gas
Chromatography (GC)
Causality: Gas chromatography separates volatile compounds based on their partitioning

between a stationary phase and a mobile gas phase. It is an excellent method for quantifying

the purity of trans-decahydroquinoline and detecting any volatile impurities or residual

solvents.
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Caption: Workflow for purity analysis by Gas Chromatography (GC).

Step-by-Step Methodology:

Standard Preparation: A standard solution of trans-decahydroquinoline is prepared in a

suitable volatile solvent (e.g., dichloromethane or ethyl acetate) at a known concentration.

Sample Preparation: A sample of the batch to be tested is prepared at the same

concentration.
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GC Conditions:

Column: A non-polar capillary column (e.g., DB-5, 30 m x 0.25 mm x 0.25 µm) is typically

used.

Carrier Gas: Helium or Hydrogen.

Injector Temperature: ~250 °C.

Oven Program: A temperature gradient is programmed, for example, starting at 80 °C,

holding for 2 minutes, then ramping to 280 °C at 10 °C/min.

Detector: A Flame Ionization Detector (FID) is used, with a temperature of ~300 °C.

Analysis: The sample is injected, and the resulting chromatogram is analyzed. Purity is

calculated based on the area percent of the main peak relative to the total area of all peaks.

Spectroscopic Profile
Spectroscopic analysis provides unambiguous structural confirmation. The rigid trans-

conformation gives rise to a distinct and predictable spectral pattern.
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Spectroscopic Technique Key Expected Features

¹H NMR

Complex multiplets in the aliphatic region (1.0-

3.5 ppm). Distinct signals for axial and

equatorial protons. Bridgehead protons will

show characteristic splitting patterns.

¹³C NMR

Nine distinct signals are expected due to the

molecule's asymmetry. Chemical shifts are

typically in the 20-60 ppm range. The use of ¹³C

NMR is crucial for stereochemical elucidation in

related alkaloids.[5]

IR Spectroscopy

C-H stretching vibrations just below 3000 cm⁻¹.

N-H stretching vibration around 3300-3500 cm⁻¹

(typically a weak to medium band). C-N

stretching in the 1000-1200 cm⁻¹ region.

Mass Spectrometry (EI)

The molecular ion peak (M⁺) is expected at m/z

139.[4][6] A prominent fragment peak is often

observed at m/z 96, corresponding to the loss of

a propyl group.[7]

Chemical Properties and Reactivity
trans-Decahydroquinoline behaves as a typical secondary bicyclic amine. Its reactivity is

centered on the nitrogen atom's lone pair of electrons. The rigid steric environment around the

nitrogen influences the kinetics and stereochemical outcome of its reactions.

Basicity
As an amine, trans-decahydroquinoline is basic and will react with acids to form ammonium

salts. This property is often exploited for purification via acid-base extraction.

N-Alkylation and N-Acylation
The nitrogen is nucleophilic and readily undergoes alkylation with alkyl halides or acylation with

acyl chlorides or anhydrides to form the corresponding tertiary amine or amide, respectively.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://pubs.acs.org/doi/abs/10.1021/acs.jnatprod.9b00071
https://www.chemsrc.com/en/cas/767-92-0_1042026.html
https://www.mdpi.com/1420-3049/26/24/7529
https://pubchem.ncbi.nlm.nih.gov/compound/Decahydroquinoline
https://www.benchchem.com/product/b8797275?utm_src=pdf-body
https://www.benchchem.com/product/b8797275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8797275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


These reactions are fundamental for incorporating the decahydroquinoline scaffold into larger

molecules.

N-Alkylation N-Acylation

trans-Decahydroquinoline
(Secondary Amine)
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Caption: Common reactivity pathways for trans-decahydroquinoline.

Synthesis and Purification
The most common route to decahydroquinoline is the catalytic hydrogenation of quinoline.

Achieving stereoselectivity for the trans-isomer requires careful selection of catalyst and

reaction conditions.

Synthesis Workflow: Catalytic Hydrogenation of
Quinoline
Causality: The hydrogenation of the aromatic quinoline ring system over a heterogeneous

catalyst like platinum or rhodium reduces both the pyridine and benzene rings. The

stereochemical outcome (cis vs. trans) is highly dependent on factors such as catalyst type,

solvent, temperature, and pressure. Often, a mixture of isomers is produced, necessitating a

purification step.
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Caption: General workflow for the synthesis and purification of trans-decahydroquinoline.

Purification Protocol: Isomer Separation
Fractional Distillation: If the boiling points of the cis and trans isomers are sufficiently

different, fractional distillation under reduced pressure can be used for separation.

Recrystallization: Due to its defined melting point, the trans-isomer can often be purified by

recrystallization from a suitable solvent system, leaving the typically liquid cis-isomer and

other impurities in the mother liquor.

Applications in Research and Drug Development
trans-Decahydroquinoline is a valuable intermediate in several fields:
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Pharmaceutical Development: It serves as a key building block in the synthesis of

pharmacologically active compounds, including analgesics and anti-inflammatory drugs.[1]

The rigid scaffold is used to control the spatial orientation of functional groups, which is

critical for receptor binding.

Alkaloid Synthesis: The decahydroquinoline core is present in numerous natural products,

particularly poison frog alkaloids, which have shown interesting biological activities on the

nervous system, such as interacting with nicotinic acetylcholine receptors.[6]

Polymer Chemistry: It is used as an intermediate in the production of specialty polymers and

high-performance resins, contributing to advancements in material science by enhancing

properties like thermal stability and flexibility.[1][2]

Handling, Storage, and Safety
Proper handling and storage are essential for maintaining the integrity and safety of trans-
decahydroquinoline.

Safety Precautions: The compound is a skin and strong eye irritant and is harmful if

swallowed.[7] It may also cause respiratory irritation.[7] Standard personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. Work

should be conducted in a well-ventilated fume hood.

Storage Conditions:trans-Decahydroquinoline should be stored at room temperature in a

dry, well-ventilated place.[2] Containers should be tightly closed and protected from light and

heat to prevent degradation.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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